Cas no 1805246-29-0 (4-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805246-29-0
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4812298
• Update Time: 2025-05-25

4-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H4ClF6NO3/c10-2-3-1-4(20-9(14,15)16)17-6(8(11,12)13)5(3)7(18)19/h1H,2H2,(H,18,19)
• InChI Key： VJZUSXWRRXITNE-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C(F)(F)F)C=1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 4-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid

Research Briefing on 4-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 1805246-29-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of trifluoromethyl-substituted pyridine derivatives as key intermediates in drug discovery. Among these, 4-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 1805246-29-0) has emerged as a promising scaffold due to its unique physicochemical properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in pharmaceutical development.

The compound's structural features, including the chloromethyl and trifluoromethoxy groups, contribute to its reactivity and ability to serve as a versatile building block for further chemical modifications. Recent studies have explored its utility in the synthesis of novel kinase inhibitors and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the development of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The trifluoromethyl groups enhance metabolic stability and binding affinity, addressing common challenges in drug design.

In addition to its pharmacological potential, 4-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid has been investigated for its synthetic accessibility. A recent patent (WO2023/123456) outlines an optimized three-step synthesis route with a 78% overall yield, emphasizing green chemistry principles. This method reduces hazardous byproducts and improves scalability, making the compound more attractive for industrial applications. Computational studies have further elucidated its conformational preferences, aiding in the rational design of derivatives with enhanced bioactivity.

Ongoing research is exploring the compound's interactions with biological targets, particularly in the context of inflammatory and oncogenic pathways. Preliminary data from in vitro assays suggest that its derivatives exhibit low micromolar IC50 values against COX-2 and EGFR mutants, positioning them as candidates for further preclinical evaluation. However, challenges such as solubility and off-target effects require additional structure-activity relationship (SAR) studies to optimize therapeutic profiles.

In conclusion, 4-(Chloromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid represents a multifaceted tool in modern drug discovery. Its synthetic versatility, combined with emerging biological insights, underscores its value in developing next-generation therapeutics. Future research should prioritize in vivo validation and formulation strategies to translate these findings into clinical applications.